4-[(E)-[2-(4-AMINO-5-METHYL-4H-1,2,4-TRIAZOL-3-YL)HYDRAZIN-1-YLIDENE]METHYL]-2-ETHOXYPHENOL

• IUPAC Name: 4-[(E)-[(4-amino-5-methyl-1,2,4-triazol-3-yl)hydrazinylidene]methyl]-2-ethoxyphenol
• InChI: InChI=1S/C12H16N6O2/c1-3-20-11-6-9(4-5-10(11)19)7-14-16-12-17-15-8(2)18(12)13/h4-7,19H,3,13H2,1-2H3,(H,16,17)/b14-7+
• InChI Key: SFZSYADVXVKEDV-VGOFMYFVSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NNC2=NN=C(N2N)C)O
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/NC2=NN=C(N2N)C)O
• Molecular Formula: C12H16N6O2
• Molecular Weight: 276.29 g/mol

Description

4-[(E)-[2-(4-AMINO-5-METHYL-4H-1,2,4-TRIAZOL-3-YL)HYDRAZIN-1-YLIDENE]METHYL]-2-ETHOXYPHENOL is a complex organic compound that belongs to the class of triazole derivatives Triazoles are five-membered heterocyclic compounds containing three nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(E)-[2-(4-AMINO-5-METHYL-4H-1,2,4-TRIAZOL-3-YL)HYDRAZIN-1-YLIDENE]METHYL]-2-ETHOXYPHENOL typically involves the following steps:

Formation of the Triazole Ring: The triazole ring is formed through a cyclization reaction involving hydrazine derivatives and appropriate aldehydes or ketones under acidic or basic conditions.

Substitution Reactions:

Condensation Reaction: The final step involves the condensation of the triazole derivative with 2-ethoxyphenol under controlled conditions to form the desired compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance yield and purity. Additionally, microwave-assisted synthesis has been explored to reduce reaction times and improve efficiency .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the phenolic and amino groups, leading to the formation of quinone and nitroso derivatives.

Reduction: Reduction reactions can target the triazole ring, converting it into dihydrotriazole derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the ethoxy and amino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used.

Substitution: Reagents like alkyl halides and acyl chlorides are used under basic or acidic conditions.

Major Products

Oxidation: Quinone and nitroso derivatives.

Reduction: Dihydrotriazole derivatives.

Substitution: Various substituted phenol and triazole derivatives.

Scientific Research Applications

Medicinal Chemistry: It exhibits promising antimicrobial, antifungal, and anticancer activities

Biological Research: The compound is used as a probe to study enzyme interactions and inhibition mechanisms.

Industrial Applications: It serves as a corrosion inhibitor for metals and as an intermediate in the synthesis of other complex organic molecules.

Mechanism of Action

The mechanism of action of 4-[(E)-[2-(4-AMINO-5-METHYL-4H-1,2,4-TRIAZOL-3-YL)HYDRAZIN-1-YLIDENE]METHYL]-2-ETHOXYPHENOL involves its interaction with specific molecular targets:

Enzyme Inhibition: The compound binds to the active sites of enzymes, inhibiting their activity.

Pathway Modulation: It affects various cellular pathways, including those involved in oxidative stress and apoptosis, contributing to its therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

4-Amino-5-methyl-4H-1,2,4-triazole-3-thiol: Known for its corrosion inhibition properties.

4-Amino-2-methylpyrimidine: Used in pharmaceutical applications.

2-Amino-5-(aminomethyl)-3,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-one: Exhibits antiviral activities.

Uniqueness

4-[(E)-[2-(4-AMINO-5-METHYL-4H-1,2,4-TRIAZOL-3-YL)HYDRAZIN-1-YLIDENE]METHYL]-2-ETHOXYPHENOL stands out due to its unique combination of a triazole ring with an ethoxyphenol moiety, which imparts distinct chemical reactivity and biological activity. Its ability to undergo various chemical reactions and its broad spectrum of applications make it a valuable compound in scientific research and industrial applications.